Cas no 1805563-77-2 (Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate)

• Product Name: Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate
• CAS No: 1805563-77-2
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4946251
• Update Time: 2025-10-29

Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate

• Inchi： 1S/C12H13BrN2O2/c1-2-17-11(16)5-8-3-4-9(6-14)10(7-15)12(8)13/h3-4H,2,5,7,15H2,1H3
• InChI Key： QMWBDORYHPIGHU-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C#N)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate

Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate (CAS No. 1805563-77-2): A Comprehensive Overview

Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate (CAS No. 1805563-77-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. Its molecular structure, incorporating both amino and cyano functional groups, alongside a bromo substituent, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's chemical formula and structural arrangement contribute to its reactivity and utility in synthetic pathways. The presence of an ethyl acetate moiety enhances its solubility and compatibility with a range of solvents, facilitating its use in diverse chemical reactions. This property is particularly valuable in pharmaceutical synthesis, where solubility can significantly impact the efficiency of drug formulation processes.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an amino group, a bromine atom, and a cyano group in Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate suggests potential applications in the development of novel therapeutic agents. Specifically, such structural features are often associated with compounds that exhibit antimicrobial, anti-inflammatory, or even anticancer properties.

Current research in medicinal chemistry has highlighted the importance of multifunctional intermediates like Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate. These intermediates serve as building blocks for more complex molecules, enabling researchers to design and synthesize compounds with tailored biological activities. The compound's versatility makes it particularly useful in the development of small-molecule drugs targeting various diseases.

The synthesis of Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the bromination of a precursor phenyl derivative, followed by cyanation and subsequent amination to introduce the key functional groups. The final step often involves esterification to yield the ethyl acetate derivative.

The efficiency and yield of these synthetic steps are crucial factors that determine the practical applicability of Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate in drug development. Advances in synthetic methodologies have enabled researchers to optimize these processes, improving both the purity and scalability of the compound's production.

Beyond its role as a synthetic intermediate, Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate has also been studied for its potential biological activity. Preliminary studies suggest that it may interact with specific biological targets, leading to effects such as modulation of enzyme activity or inhibition of pathogenic processes. These findings underscore the compound's significance as a lead molecule in drug discovery efforts.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the exploration of Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate's pharmacological potential. These approaches allow researchers to predictively model the compound's interactions with biological systems, providing valuable insights into its mechanism of action and therapeutic relevance.

In conclusion, Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate (CAS No. 1805563-77-2) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for designing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like Ethyl 3-aminomethyl-2-bromo-4-cyanophenylacetate are likely to play an increasingly important role in addressing complex diseases.